On the mechanism of selective oxidation of 5-hydroxymethylfurfural to 2,5-furandicarboxylic acid over supported Pt and Au catalysts
Green Chemistry Pub Date: 2011-10-31 DOI: 10.1039/C1GC16074E
Abstract
The mechanism of selective
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